Cas no 2138303-42-9 (Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester)

• Product Name: Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester
• CAS No: 2138303-42-9
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 5260266
• Update Time: 2025-06-14

Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-4-fluorophenyl)prop-2-enoate
• Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester

• Inchi： 1S/C10H8BrFO2/c1-6(10(13)14-2)7-3-4-9(12)8(11)5-7/h3-5H,1H2,2H3
• InChI Key： XJBOUHREMSKMRB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(=C)C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester

Research Brief on Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester (CAS: 2138303-42-9)

Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester (CAS: 2138303-42-9) is a fluorinated and brominated benzene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

The compound's structural motif, featuring a bromo-fluoro substitution pattern and an α-methylene ester group, makes it a versatile intermediate in organic synthesis. Researchers have leveraged its reactivity to construct complex molecular architectures, which are often challenging to access through conventional synthetic routes. Notably, its ability to participate in cross-coupling reactions and nucleophilic substitutions has been exploited in the synthesis of novel pharmacophores.

Recent advancements in the understanding of its chemical properties have revealed its potential as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the use of this compound in the development of potent inhibitors of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study highlighted the compound's role in enhancing the binding affinity and selectivity of the inhibitors.

In addition to its applications in medicinal chemistry, Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester has also been explored in materials science. Its incorporation into polymeric materials has been shown to impart unique electronic and optical properties, making it a candidate for advanced materials applications. A recent preprint on *ChemRxiv* detailed its use in the synthesis of conjugated polymers with tunable bandgaps, which could have implications for organic electronics and photovoltaics.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively investigating more efficient synthetic protocols to improve yield and reduce production costs. Furthermore, its toxicity profile and environmental impact are areas of ongoing study, as these factors are critical for its adoption in pharmaceutical and industrial settings.

In conclusion, Benzeneacetic acid, 3-bromo-4-fluoro-α-methylene-, methyl ester (CAS: 2138303-42-9) represents a valuable chemical entity with diverse applications in drug discovery and materials science. Continued research into its synthetic utility and biological activity is expected to uncover new opportunities for its use in addressing unmet medical and technological needs.